molecular formula C16H18O B8388692 (2,2',6'-Trimethylbiphenyl-3-yl)methanol

(2,2',6'-Trimethylbiphenyl-3-yl)methanol

Cat. No.: B8388692
M. Wt: 226.31 g/mol
InChI Key: LCHQKELPMOZWMW-UHFFFAOYSA-N
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Description

(2,2',6'-Trimethylbiphenyl-3-yl)methanol is a useful research compound. Its molecular formula is C16H18O and its molecular weight is 226.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H18O

Molecular Weight

226.31 g/mol

IUPAC Name

[3-(2,6-dimethylphenyl)-2-methylphenyl]methanol

InChI

InChI=1S/C16H18O/c1-11-6-4-7-12(2)16(11)15-9-5-8-14(10-17)13(15)3/h4-9,17H,10H2,1-3H3

InChI Key

LCHQKELPMOZWMW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)C2=CC=CC(=C2C)CO

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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To a solution of the product from Step B (1 g, 3.93 mmol) in diethyl ether (20 ml) was carefully added lithium aluminum hydride (1.5 g, 3.93 mmol). The mixture was stirred at room temperature for 16 h. Saturated aqueous ammonium chloride solution was added dropwise until no hydrogen gas was being generated. A few more drops of saturated aqueous ammonium chloride solution was added and the mixture was stirred at room temperature for 30 min and filtered. The filtrate was dried on magnesium sulfate and concentrated to dryness to give the title compound as a colorless oil.
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